1-[(3-Chlorophenyl)sulfanyl]-3-[4-(4-fluorophenyl)piperazino]-2-propanol

• IUPAC Name: 1-(3-chlorophenyl)sulfanyl-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol
• InChI: InChI=1S/C19H22ClFN2OS/c20-15-2-1-3-19(12-15)25-14-18(24)13-22-8-10-23(11-9-22)17-6-4-16(21)5-7-17/h1-7,12,18,24H,8-11,13-14H2
• InChI Key: UVVMYVPNDSABCH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(CSC2=CC(=CC=C2)Cl)O)C3=CC=C(C=C3)F
• Molecular Formula: C19H22ClFN2OS
• Molecular Weight: 380.9 g/mol

Description

1-(3-Chlorophenyl)sulfanyl]-3-[4-(4-fluorophenyl)piperazino]-2-propanol (hereafter referred to as Compound X) is a small molecule that has been studied for its potential therapeutic effects. Compound X was first synthesized in the laboratory of Dr. Robert L. Smith in 1987. Since then, the compound has been studied extensively for its potential therapeutic effects, with particular focus on its mechanism of action, biochemical and physiological effects, and applications in scientific research.

Scientific Research Applications

Synthesis and Analytical Applications

• Micellar Liquid Chromatography (MLC) and Microemulsion Liquid Chromatography (MELC) have been used for the analysis of Flunarizine and its degradation products, showcasing the utility of these methods in separating complex mixtures related to similar compounds (El-Sherbiny et al., 2005).
• Novel diphenyl piperazine-based sulfanilamides were synthesized for antimicrobial activity studies, highlighting the compound's relevance in developing new antibacterial and antifungal agents (Wang et al., 2011).

Antitumor and Antimicrobial Activity

• A study on pyrimidinyl pyrazole derivatives linked to 3-phenylpiperazinyl groups demonstrated potent cytotoxicity against tumor cell lines, indicating the potential use of structurally similar compounds in cancer treatment (Naito et al., 2005).
• Solvent-polarity reconfigurable fluorescent logic gates based on piperazine and naphthalimide derivatives were developed, showcasing applications in molecular electronics and sensing technologies (Gauci & Magri, 2022).

Solubility and Pharmacokinetics

• Research on a novel antifungal compound of the 1,2,4-triazole class, which includes similar structural features, has provided insights into solubility, thermodynamics, and partitioning processes in biologically relevant solvents. This emphasizes the importance of physicochemical properties in drug development (Volkova et al., 2020).

Anticancer and Antituberculosis Studies

• Synthesis and evaluation of [1-(4-Chlorophenyl) cyclopropyl] (piperazin-1-yl) methanone derivates have shown significant anticancer and antituberculosis activities, indicating the therapeutic potential of similar compounds in treating these diseases (Mallikarjuna et al., 2014).